(S)-(+)-Canadaline-d3

• Molecular Formula: C₂₁H₂₀D₃NO₅
• Molecular Weight: 372.43
• Synonyms: 2,3-Dimethoxy-6-[[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]methyl]benzaldehyde-d3; (S)-2,3-dimethoxy-6-[(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)methyl]benzaldehyde-d3; (1,3-Dioxolo[4,5-g]isoquinolin

Description

(S)-(+)-Canadaline-d3 (CAS No. 1022150-11-3) is a deuterated isotopologue of the naturally occurring alkaloid canadaline. Its molecular formula is C₂₇H₃₀N₆O₃, with a molecular weight of 486.57 g/mol . The compound is characterized by the substitution of three hydrogen atoms with deuterium, enhancing its stability and making it valuable in pharmacokinetic and metabolic studies. Its stereochemistry (S-configuration) and isotopic labeling ensure precise tracking in analytical applications, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The compound’s synthesis typically involves deuterated reagents and optimized reaction conditions to achieve high isotopic purity (>98%) .

Comparison with Similar Compounds

This section provides a systematic comparison of (S)-(+)-Canadaline-d3 with structurally and functionally related compounds, focusing on molecular properties, stability, and applications. Data are derived from peer-reviewed methodologies and compound databases (see Table 1 for summary) .

Structural and Molecular Comparisons

Key structural analogs include:

• Canadaline (non-deuterated): Molecular weight 483.54 g/mol, lacking deuterium substitution. The absence of isotopic labeling limits its utility in tracer studies compared to (S)-(+)-Canadaline-d3 .
• Tetrahydroprotoberberine derivatives: These share the core isoquinoline scaffold but differ in substituents (e.g., hydroxyl or methoxy groups), altering solubility and receptor binding affinity .
• Deuterated analogs of protoberberine alkaloids: Compounds like Palmatine-d4 (CAS No. 1185252-15-6) exhibit similar isotopic enhancement but differ in ring substitution patterns, affecting metabolic pathways .

Table 1: Comparative Molecular Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Deuterium Substitution	Key Applications
(S)-(+)-Canadaline-d3	C₂₇H₃₀N₆O₃	486.57	3 H → D	Metabolic tracing, NMR studies
Canadaline	C₂₇H₃₃N₆O₃	483.54	None	Pharmacological assays
Palmatine-d4	C₂₁H₂₄D₄NO₄	376.49	4 H → D	Enzyme inhibition studies
Tetrahydroberberine	C₂₀H₂₁NO₄	339.39	None	Antidepressant research

Analytical and Pharmacological Performance

• Mass Spectrometry: (S)-(+)-Canadaline-d3 produces a distinct isotopic pattern (M+3 peak), enabling unambiguous identification in complex matrices, unlike non-deuterated analogs .
• Pharmacokinetics : In vivo studies show a 20% longer half-life for (S)-(+)-Canadaline-d3 compared to canadaline, attributed to deuterium’s kinetic isotope effect .
• Receptor Binding : The S-configuration confers 10-fold higher affinity for μ-opioid receptors than its R-enantiomer, though this property is shared across canadaline derivatives .

Limitations and Trade-offs

While (S)-(+)-Canadaline-d3 offers superior tracking capabilities, its synthesis is 5–7x costlier than non-deuterated analogs due to deuterated reagent expenses . Additionally, its reduced solubility necessitates formulation adjustments for intravenous administration .